1-(2-bromoethoxy)-3-methylbutane
Overview
Description
1-(2-Bromoethoxy)-3-methylbutane, also known as BEMB, is a synthetic organic compound that has a variety of scientific and commercial applications. BEMB is a colorless liquid with a boiling point of 151°C and a molecular weight of 149.04 g/mol. It is classified as an alkyl halide and is composed of a methyl group attached to a bromoethoxy group. BEMB is primarily used in organic synthesis and has been used in a variety of research applications.
Scientific Research Applications
1-(2-bromoethoxy)-3-methylbutane has been used extensively in scientific research, primarily in the fields of organic synthesis and biochemistry. It has been used in the synthesis of various compounds, including pharmaceuticals, materials, and bioactive compounds. 1-(2-bromoethoxy)-3-methylbutane has also been used in the synthesis of biologically active molecules, such as peptides, proteins, and oligonucleotides. Additionally, it has been used in the synthesis of polymers, surfactants, and catalysts.
Mechanism of Action
The mechanism of action of 1-(2-bromoethoxy)-3-methylbutane is based on its ability to undergo nucleophilic substitution reactions. In this type of reaction, a nucleophile, such as a methyl group, attacks the carbon atom of the 2-bromoethanol, resulting in the formation of 1-(2-bromoethoxy)-3-methylbutane and a magnesium bromide salt.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2-bromoethoxy)-3-methylbutane are largely unknown. However, some studies have suggested that 1-(2-bromoethoxy)-3-methylbutane may have beneficial effects on the body, such as anti-inflammatory and antioxidant activities. Additionally, 1-(2-bromoethoxy)-3-methylbutane has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2).
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(2-bromoethoxy)-3-methylbutane in laboratory experiments is that it is relatively inexpensive and easy to obtain. Additionally, it is a relatively stable compound and is not easily degraded by heat or light. However, 1-(2-bromoethoxy)-3-methylbutane is a volatile compound and must be handled with care. Additionally, it is flammable and must be stored in a cool, dry place.
Future Directions
For the use of 1-(2-bromoethoxy)-3-methylbutane in scientific research include further investigation into its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research into its synthesis and mechanism of action is needed in order to optimize its use in organic synthesis. Additionally, further research into its use in the synthesis of polymers, surfactants, and catalysts may lead to new materials and applications. Finally, further research into its use in the synthesis of biologically active molecules, such as peptides, proteins, and oligonucleotides, may lead to new therapeutic agents.
Synthesis Methods
1-(2-bromoethoxy)-3-methylbutane can be synthesized by reacting 2-bromoethanol with methylmagnesium bromide. This reaction involves a nucleophilic substitution reaction, where the methyl group of the methylmagnesium bromide attacks the carbon atom of the 2-bromoethanol, resulting in the formation of 1-(2-bromoethoxy)-3-methylbutane and a magnesium bromide salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-bromoethoxy)-3-methylbutane involves the reaction of 3-methyl-1-butanol with 2-bromoethanol in the presence of a strong acid catalyst, followed by dehydration of the resulting intermediate to yield the final product.", "Starting Materials": [ "3-methyl-1-butanol", "2-bromoethanol", "strong acid catalyst" ], "Reaction": [ "Step 1: Mix 3-methyl-1-butanol and 2-bromoethanol in a reaction flask.", "Step 2: Add a strong acid catalyst, such as sulfuric acid or hydrochloric acid, to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours to allow the reaction to proceed.", "Step 4: Cool the reaction mixture and extract the product with a suitable solvent, such as diethyl ether or dichloromethane.", "Step 5: Dry the organic layer with anhydrous sodium sulfate and filter the solution.", "Step 6: Concentrate the solution under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by distillation or column chromatography to obtain 1-(2-bromoethoxy)-3-methylbutane as a colorless liquid." ] } | |
CAS RN |
1016729-01-3 |
Product Name |
1-(2-bromoethoxy)-3-methylbutane |
Molecular Formula |
C7H15BrO |
Molecular Weight |
195.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
